Cas no 2112-28-9 (Benzamide, 2,5-dinitro-)

• Product Name: Benzamide, 2,5-dinitro-
• CAS No: 2112-28-9
• MF: C₇H₅N₃O₅
• MW: 211.131701231003
• CID: 287328
• PubChem ID: 351137
• Update Time: 2025-04-19

Benzamide, 2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,5-dinitro-
• 2,5-Dinitro-benzamid
• 2.5-Dinitro-benzamid
• AC1L6XQ3
• CTK1A7171
• NSC519077
• 2112-28-9
• SCHEMBL45190
• NSC-519077
• DTXSID50325811

• Inchi： 1S/C7H5N3O5/c8-7(11)5-3-4(9(12)13)1-2-6(5)10(14)15/h1-3H,(H2,8,11)
• InChI Key： CWTFEEDMVMXTDU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=CC=1[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 211.02295
• Monoisotopic Mass: 211.02292027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 129.37